N-(2-(isopropylamino)-1-methyl-1H-benzo[d]imidazol-6-yl)-2-(4-(trifluoromethyl)phenoxy)acetamide

• Molecular Formula: C20H21F3N4O2
• Molecular Weight: 406.4 g/mol
• IUPAC Name: N-[3-methyl-2-(propan-2-ylamino)benzimidazol-5-yl]-2-[4-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C20H21F3N4O2/c1-12(2)24-19-26-16-9-6-14(10-17(16)27(19)3)25-18(28)11-29-15-7-4-13(5-8-15)20(21,22)23/h4-10,12H,11H2,1-3H3,(H,24,26)(H,25,28)
• InChI Key: YFLYQHULFMRTHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC2=C(N1C)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)C(F)(F)F

Description

ADS-103294 is a small molecular drug known for its inhibitory action on melanin-concentrating hormone receptor 1 (MCHR1) . It has been investigated as a discovery agent with potential therapeutic applications . The compound has a molecular formula of C20H21F3N4O2 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ADS-103294 involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed in detail .

Industrial Production Methods

Industrial production of ADS-103294 would likely involve optimization of the synthetic routes to ensure high yield and purity. This includes scaling up the reactions, optimizing reaction conditions, and ensuring compliance with regulatory standards for pharmaceutical production .

Chemical Reactions Analysis

Types of Reactions

ADS-103294 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can be used to introduce different substituents into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophilic reagents such as sodium hydroxide or potassium carbonate are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

Chemistry: Used as a model compound for studying receptor-ligand interactions and developing new synthetic methodologies.

Biology: Investigated for its role in modulating melanin-concentrating hormone receptor 1, which is involved in energy homeostasis and feeding behavior.

Medicine: Explored as a potential therapeutic agent for conditions related to melanin-concentrating hormone receptor 1 dysregulation, such as obesity and metabolic disorders.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery

Mechanism of Action

ADS-103294 exerts its effects by inhibiting melanin-concentrating hormone receptor 1. This inhibition disrupts the signaling pathways associated with the receptor, leading to altered physiological responses. The compound’s molecular targets include the receptor itself and downstream signaling proteins involved in energy homeostasis and feeding behavior .

Comparison with Similar Compounds

Similar Compounds

• CHEMBL214678
• SCHEMBL6533940
• BDBM50200791

Uniqueness

ADS-103294 is unique in its specific inhibitory action on melanin-concentrating hormone receptor 1, which distinguishes it from other similar compounds. Its molecular structure and functional groups contribute to its distinct pharmacological profile .